Cas no 1219381-51-7 (1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride)

• Product Name: 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride
• CAS No: 1219381-51-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 1088954
• PubChem ID: 71721065
• Update Time: 2025-10-31

1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride
• 5-amino-3-methyl-2,5-dihydro-1H-3-benzazepin-4-one,hydrochloride
• AKOS022173791
• 1-amino-3-methyl-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one hydrochloride
• 1-Amino-3-methyl-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one--hydrogen chloride (1/1)
• (5S)-5-amino-3-methyl-2,5-dihydro-1H-3-benzazepin-4-one hydrochloride
• 1219381-51-7
• DTXSID00856923
• 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-onehydrochloride

• Inchi： 1S/C11H14N2O.ClH/c1-13-7-6-8-4-2-3-5-9(8)10(12)11(13)14;/h2-5,10H,6-7,12H2,1H3;1H
• InChI Key： SZVBAHZVILUGKF-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C2C=CC=CC=2CCN1C)N

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride

1-Amino-3-Methyl-4,5-Dihydro-1H-Benzo[d]Azepin-2(3H)-One Hydrochloride (CAS No. 1219381-51-7): A Comprehensive Overview of Its Chemical Properties, Biological Activity, and Emerging Applications in Medicinal Chemistry

The compound 1-Amino-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one hydrochloride, identified by the CAS registry number CAS No. 1219381-51-7, represents a structurally unique member of the azepinone class of heterocyclic compounds. This molecule combines the structural features of an amino group at position 1, a methyl substituent at position 3, and a hydrochloride counterion that stabilizes its physiological activity. Recent advancements in synthetic methodology have enabled precise control over its stereochemistry and functional group placement, positioning it as a promising candidate in drug discovery pipelines targeting neurodegenerative disorders and metabolic diseases.

Benzo[d]azepinone derivatives like this compound exhibit remarkable structural versatility due to their fused ring system and amine-containing scaffold. Spectroscopic analysis confirms the presence of characteristic proton signals at δ 7.0–7.4 ppm (aromatic protons), δ 4.0–4.5 ppm (amide NH), and δ 3.2–3.6 ppm (methyl group), corroborating its proposed structure. The hydrochloride salt form enhances aqueous solubility by approximately 4-fold compared to its free base analog, a critical factor for formulation development in pharmaceutical applications.

Emerging research from the Nature Communications study published in early 2024 revealed this compound's selective inhibition of dihydroorotate dehydrogenase (DHODH), a key enzyme in the pyrimidine biosynthesis pathway. This activity was demonstrated through time-dependent kinetic analysis showing IC₅₀ values as low as 0.8 nM under physiological conditions—outperforming existing DHODH inhibitors like brequinar by over two orders of magnitude. The mechanism involves competitive binding at the enzyme's flavin adenine dinucleotide (FAD) binding pocket, as confirmed by X-ray crystallography studies.

In preclinical models of multiple sclerosis, oral administration of CAS No. 1219381-51-7 at doses between 5–20 mg/kg significantly reduced demyelination markers (MOG antibodies) by up to 68% compared to untreated controls after four weeks of treatment. This effect correlated with downregulation of inflammatory cytokines TNF-alpha and IL-6 observed via ELISA assays, suggesting dual immunomodulatory activity alongside its enzymatic inhibition properties.

Synthetic chemists have developed novel asymmetric methodologies for constructing this compound's core structure using chiral auxiliaries derived from natural products like (-)-sparteine (JACS, 2023). These protocols achieve enantiomeric excesses exceeding 99% ee while minimizing waste production through catalytic hydrogenation steps using palladium on carbon under mild conditions (≤60°C). Scalability studies demonstrated kilogram-scale synthesis feasibility with >95% purity as measured by HPLC analysis.

Bioavailability optimization studies using Caco-2 cell monolayers showed permeability coefficients (Papp) of 6××××××××××××××××××